Cas no 1172397-29-3 (3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride)

3-[4-[(4-Chlorophenyl)methyl]piperazin-1-yl]propanoic acid dihydrochloride is a piperazine derivative with a chlorophenylmethyl substituent, offering utility as a key intermediate in pharmaceutical synthesis. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and formulation in research applications. The compound’s structural features, including the piperazine core and carboxylic acid functionality, make it a versatile building block for developing bioactive molecules, particularly in CNS-targeted drug discovery. The presence of the chlorophenyl group may contribute to enhanced binding affinity in receptor modulation studies. Suitable for controlled reactions, this high-purity compound is commonly employed in medicinal chemistry and preclinical investigations.
3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride structure
1172397-29-3 structure
Product Name:3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride
CAS No:1172397-29-3
MF:C14H21Cl3N2O2
MW:355.687741041183
MDL:MFCD11519396
CID:4683329
Update Time:2025-10-25

3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(4-chlorobenzyl)piperazin-1-yl]propanoic acid dihydrochloride
    • 3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}propanoic acid dihydrochloride
    • 3-(4-(4-chlorobenzyl)piperazin-1-yl)propanoic acid dihydrochloride
    • NE43337
    • VU0494848-1
    • 3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride
    • MDL: MFCD11519396
    • Inchi: 1S/C14H19ClN2O2.2ClH/c15-13-3-1-12(2-4-13)11-17-9-7-16(8-10-17)6-5-14(18)19;;/h1-4H,5-11H2,(H,18,19);2*1H
    • InChI Key: GFZQZOKLDCZVMS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1CCN(CCC(=O)O)CC1.Cl.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Topological Polar Surface Area: 43.8

3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride Pricemore >>

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Additional information on 3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride

Research Update on 3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride (CAS: 1172397-29-3)

The compound 3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride (CAS: 1172397-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of considerable interest for further investigation.

Recent research has elucidated the compound's role as a modulator of specific biological pathways. Its structural framework, which includes a chlorophenylmethyl group and a propanoic acid moiety, allows it to interact with a range of molecular targets. Studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to investigations into its potential use in treating neurological and psychiatric disorders, such as schizophrenia and depression.

In addition to its neurological applications, 3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride has been explored for its anti-inflammatory and analgesic properties. Preclinical studies have shown that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its utility in managing chronic inflammatory conditions. Furthermore, its analgesic effects have been compared to those of established pain relievers, highlighting its potential as a novel therapeutic agent.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches, which are essential for both preclinical and clinical studies. Researchers have also explored various derivatives of the compound to enhance its bioavailability and reduce potential side effects. These efforts have yielded promising results, with some derivatives exhibiting improved pharmacokinetic profiles.

Despite these advancements, challenges remain in the development of 3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride as a therapeutic agent. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further research. Ongoing studies are employing advanced techniques, such as molecular docking and in vivo models, to better understand the compound's interactions and optimize its therapeutic potential.

In conclusion, 3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propanoic acid;dihydrochloride represents a promising candidate for various therapeutic applications. Its multifaceted pharmacological profile and recent research advancements underscore its potential in addressing unmet medical needs. Continued investigation and collaboration across disciplines will be crucial in translating these findings into clinical benefits.

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